Cas no 2411292-96-9 (Methyl 2-methyl-5-[4-phenyl-1-(prop-2-enoyl)piperidine-4-amido]pyridine-3-carboxylate)

• Product Name: Methyl 2-methyl-5-[4-phenyl-1-(prop-2-enoyl)piperidine-4-amido]pyridine-3-carboxylate
• CAS No: 2411292-96-9
• MF: C₂₃H₂₅N₃O₄
• MW: 407.462305784225
• CID: 5778436
• PubChem ID: 165766923
• Update Time: 2025-07-21

Methyl 2-methyl-5-[4-phenyl-1-(prop-2-enoyl)piperidine-4-amido]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26613009
• 2411292-96-9
• Z3672059234
• methyl 2-methyl-5-[4-phenyl-1-(prop-2-enoyl)piperidine-4-amido]pyridine-3-carboxylate
• Methyl 2-methyl-5-[4-phenyl-1-(prop-2-enoyl)piperidine-4-amido]pyridine-3-carboxylate

• Inchi： 1S/C23H25N3O4/c1-4-20(27)26-12-10-23(11-13-26,17-8-6-5-7-9-17)22(29)25-18-14-19(21(28)30-3)16(2)24-15-18/h4-9,14-15H,1,10-13H2,2-3H3,(H,25,29)
• InChI Key： JIHAEFBMBJLIHK-UHFFFAOYSA-N
• SMILES： O=C(C1(C2C=CC=CC=2)CCN(C(C=C)=O)CC1)NC1C=NC(C)=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 407.18450629g/mol
• Monoisotopic Mass: 407.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 88.6Ų

Additional information on Methyl 2-methyl-5-[4-phenyl-1-(prop-2-enoyl)piperidine-4-amido]pyridine-3-carboxylate

Compound CAS No. 2411292-96-9: Methyl 2-methyl-5-[4-phenyl-1-(prop-2-enoyl)piperidine-4-amido]pyridine-3-carboxylate

The compound Methyl 2-methyl-5-[4-phenyl-1-(prop-2-enoyl)piperidine-4-amido]pyridine-3-carboxylate (CAS No. 2411292-96-9) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its complex structure, which includes a pyridine ring, a piperidine moiety, and an ester group. The presence of these functional groups makes it a versatile compound with unique chemical and biological properties.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery, particularly in the development of bioactive molecules. The pyridine ring in this compound is known to enhance the molecule's stability and bioavailability, making it an attractive candidate for therapeutic applications. Additionally, the prop-2-enoyl group introduces conjugation into the molecule, which can influence its electronic properties and reactivity.

One of the most intriguing aspects of this compound is its ability to act as a biological scaffold. Researchers have explored its potential as a building block for constructing more complex molecules with enhanced functionality. For instance, the methyl ester group can be easily modified to introduce additional functional groups, enabling the creation of derivatives with tailored properties.

Recent advancements in synthetic chemistry have also made it possible to synthesize this compound with high precision. The synthesis involves a series of carefully designed reactions, including nucleophilic substitutions and condensation reactions. These methods ensure that the final product retains its structural integrity and functional groups intact.

In terms of applications, this compound has shown promise in the field of cancer research. Studies suggest that it may possess anti-proliferative activity against certain cancer cell lines, making it a potential candidate for drug development. Furthermore, its ability to interact with specific biological targets has been explored in preclinical models, yielding encouraging results.

The molecular structure of this compound also plays a crucial role in its pharmacokinetic properties. The presence of aromatic rings and heterocyclic groups contributes to its lipophilicity, which is essential for crossing biological membranes. This characteristic makes it an ideal candidate for designing drugs with optimal absorption profiles.

Another area where this compound has garnered attention is in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers have investigated its ability to form stable charge transport layers, which are critical for device performance.

In conclusion, Methyl 2-methyl-5-[4-phenyl-1-(prop-2-enoyl)piperidine-4-amido]pyridine-3-carboxylate (CAS No. 2411292-96-9) is a multifaceted compound with diverse applications across various scientific disciplines. Its intricate structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions in pharmaceuticals, materials science, and beyond.